![molecular formula C6H12N2O3 B013959 Methyl 4-[methyl(nitroso)amino]butanoate CAS No. 51938-17-1](/img/structure/B13959.png)
Methyl 4-[methyl(nitroso)amino]butanoate
Overview
Description
Methyl 4-[methyl(nitroso)amino]butanoate, also known as MNB, is an organic compound with a molecular formula of C5H9NO3. It is a nitroso compound, which is a type of organic compound containing the functional group –NO. MNB is a colorless, crystalline solid that is slightly soluble in water. It has a variety of applications in scientific research, including in biochemical and physiological studies.
Scientific Research Applications
Genotoxic Impurity Detection
“Methyl 4-[methyl(nitroso)amino]butanoate” could potentially be used as a genotoxic impurity in pharmaceutical substances . Genotoxic impurities (GTIs) could induce genetic mutations, cause chromosomal breakage and rearrangements, and increase the risk of cancer even under a low concentration condition . Therefore, the detection and quantification of such impurities are crucial in ensuring the safety and efficacy of pharmaceutical products .
Analytical Chemistry
This compound could be used as a standard in analytical methods such as gas chromatography-mass spectrometry (GC-MS/MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) . These techniques are widely used for the detection and quantification of various compounds in complex mixtures .
Pharmaceutical Manufacturing
“Methyl 4-[methyl(nitroso)amino]butanoate” could potentially be involved in the synthesis or degradation of certain pharmaceutical substances . For instance, 1-amino-4-methyl-piperazine (AMP) is both a starting material for the synthesis of rifampicin (RIF) and a degradation product of RIF hydrolysis . 1-methyl-4-nitroso-piperazine (MNP) is an oxidation product of AMP as well as a potentially genotoxic N-nitrosamine .
Regulatory Compliance
The presence of “Methyl 4-[methyl(nitroso)amino]butanoate” in pharmaceutical products could have implications for regulatory compliance. Regulatory agencies such as the FDA and EMA have established limits for genotoxic impurities in pharmaceutical products . Therefore, monitoring and controlling the levels of this compound could be important for meeting these regulatory requirements.
properties
IUPAC Name |
methyl 4-[methyl(nitroso)amino]butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O3/c1-8(7-10)5-3-4-6(9)11-2/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAYDTYCLARRGKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCCC(=O)OC)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40407872 |
Source
|
| Record name | Methyl 4-[methyl(nitroso)amino]butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[methyl(nitroso)amino]butanoate | |
CAS RN |
51938-17-1 |
Source
|
| Record name | Methyl 4-[methyl(nitroso)amino]butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40407872 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
